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Compound of Interest

Compound Name: Cerium(lV) ammonium nitrate

Cat. No.: B239454

Introduction

Cerium(lV) Ammonium Nitrate, commonly known as CAN or Ceric Ammonium Nitrate, is a
powerful one-electron oxidizing agent widely employed in organic synthesis.[1][2] With the
formula (NH4)2Ce(NOs)s, this orange-red crystalline solid is valued for its low toxicity,
affordability, and solubility in water and various organic solvents.[3][4] One of its most
significant applications is the selective oxidation of benzylic C-H bonds—a transformation of
paramount importance in the synthesis of fine chemicals and pharmaceutical intermediates.
This process allows for the direct conversion of readily available alkylarenes into valuable
carbonyl compounds, such as aldehydes and ketones.[3][4]

Mechanism of Action

The oxidation of benzylic C-H bonds by CAN is generally understood to proceed through a
single-electron transfer (SET) mechanism.[2] The cerium(IV) center acts as the one-electron
oxidant. The reaction is initiated by the transfer of an electron from the electron-rich aromatic
ring of the substrate to the Ce(IV) ion, generating a radical cation intermediate and reducing
the cerium to its Ce(lll) state. Subsequent deprotonation of the benzylic position by a base
(such as a nitrate ion or solvent molecule) yields a benzylic radical. This radical is then rapidly
oxidized by a second equivalent of CAN to form a benzylic cation, which is subsequently
trapped by a nucleophile (often water or an alcohol from the solvent system) to yield the final
oxidized product after deprotonation.
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Step 1: Single-Electron Transfer (SET)
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Step 2: Deprotonation
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Step 3: Second Oxidation
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Step 4: Nucleophilic Trapping
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Proposed Mechanism for CAN-Mediated Benzylic C-H Oxidation

1. Reaction Setup

N 3. Reaction Monitoring 4. Aqueous Work-up 5. Purification 6. Analysis
(Flask, Stir Bar, Substrate, Solvent) (TLC, GC-MS) (Quenching, Extraction) (Column Chromatography) (NMR, MS)

2. Reagent Addition
(Dissolved CAN added dropwise)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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